Cas no 6987-78-6 (Olean-12-en-28-oicacid, 3,21-dihydroxy-, g-lactone, (3b,21b)- (9CI))

• Product Name: Olean-12-en-28-oicacid, 3,21-dihydroxy-, g-lactone, (3b,21b)- (9CI)
• CAS No: 6987-78-6
• MF: C₃₀H₄₆O₃
• MW: 454.684449672699
• CID: 520513
• PubChem ID: 21594250
• Update Time: 2025-04-19

Olean-12-en-28-oicacid, 3,21-dihydroxy-, g-lactone, (3b,21b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Olean-12-en-28-oicacid, 3,21-dihydroxy-, g-lactone, (3b,21b)- (9CI)
• 6987-78-6
• Olean-12-en-28-oic acid, 3,21-dihydroxy-, gamma-lactone, (3beta,21beta)-
• DTXSID50220155
• 3-Hydroxycoriaceolide

• Inchi： 1S/C30H46O3/c1-25(2)16-19-18-8-9-21-27(5)12-11-22(31)26(3,4)20(27)10-13-29(21,7)28(18,6)14-15-30(19)17-23(25)33-24(30)32/h8,19-23,31H,9-17H2,1-7H3/t19-,20-,21+,22-,23-,27-,28+,29+,30+/m0/s1
• InChI Key： PWZMNBAVCHYMBK-FMMUPTMQSA-N
• SMILES： O1C([C@]23C[C@H]1C(C)(C)C[C@H]2C1=CC[C@@H]2[C@@]4(C)CC[C@@H](C(C)(C)[C@@H]4CC[C@@]2(C)[C@]1(C)CC3)O)=O

Computed Properties

• Exact Mass: 454.34469533g/mol
• Monoisotopic Mass: 454.34469533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 0
• Complexity: 931
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids